Cas no 2229162-87-0 (methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate
• CAS No: 2229162-87-0
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6012499
• PubChem ID: 165654557
• Update Time: 2025-05-17

methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate
• methyl 2-methyl-5-[(3-methylazetidin-3-yl)oxy]furan-3-carboxylate
• 2229162-87-0
• EN300-1749968

• Inchi： 1S/C11H15NO4/c1-7-8(10(13)14-3)4-9(15-7)16-11(2)5-12-6-11/h4,12H,5-6H2,1-3H3
• InChI Key： PELGHUUGOYUVSB-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)OC)=C(C)O1)C1(C)CNC1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate

Exploring the Potential of Methyl 2-Methyl-5-(3-Methylazetidin-3-Yl)Oxyfuran-3-Carboxylate

Methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate, with the CAS number NO2229162-87-0, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of methyl esters and features a complex structure that includes a furan ring, a methyl group, and an azetidine moiety. The combination of these structural elements contributes to its distinctive reactivity and functionality.

The synthesis of methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-3-carboxylate involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for applications in pharmaceuticals and agrochemicals.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that methyl 2-methyl-5-(3-methylazetidin-3-yl)oxyfuran-based derivatives exhibit significant activity against various enzymes and cellular targets. This makes them valuable candidates for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the furan ring and the azetidine group make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The environmental impact of synthesizing and using methyl 2-methyl-5-(3-methylazetidin-based compounds is another area of active investigation. Scientists are working on developing greener synthesis routes that minimize waste and reduce energy consumption. For example, the use of biocatalysts and solvent-free reaction conditions has been proposed to make the production process more sustainable.

Furthermore, the toxicological profile of this compound has been extensively studied to ensure its safety for human use. Initial findings suggest that it exhibits low toxicity at therapeutic doses, which is encouraging for its potential application in pharmaceuticals. However, further long-term studies are required to fully understand its safety profile.

In conclusion, methyl 2-methyl-5-(3-methylazetidin-3-yloxy)furan-3-carboxylate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts. As our understanding of this compound continues to grow, so too does its potential to contribute to innovative solutions in medicine, materials science, and beyond.